Cas no 823202-96-6 (1,4,7,10,13-Pentaoxa-16-azacyclooctadecane, 16-(4-methylphenyl)-)

• Product Name: 1,4,7,10,13-Pentaoxa-16-azacyclooctadecane, 16-(4-methylphenyl)-
• CAS No: 823202-96-6
• MF: C₁₉H₃₁NO₅
• MW: 353.453146219254
• CID: 694799
• PubChem ID: 71419396
• Update Time: 2025-04-19

1,4,7,10,13-Pentaoxa-16-azacyclooctadecane, 16-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10,13-Pentaoxa-16-azacyclooctadecane, 16-(4-methylphenyl)-
• 16-(4-methylphenyl)-1,4,7,10,13-pentaoxa-16-azacyclooctadecane
• DTXSID80838646
• 823202-96-6
• SCHEMBL4349589

• Inchi： 1S/C19H31NO5/c1-18-2-4-19(5-3-18)20-6-8-21-10-12-23-14-16-25-17-15-24-13-11-22-9-7-20/h2-5H,6-17H2,1H3
• InChI Key： PRHGSIZVPITQSG-UHFFFAOYSA-N
• SMILES： O1CCOCCOCCOCCOCCN(C2C=CC(C)=CC=2)CC1

Computed Properties

• Exact Mass: 353.22022309g/mol
• Monoisotopic Mass: 353.22022309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.4Ų